Cas no 351411-86-4 (Methyl 4-(3-amino-1h-pyrazol-1-yl)butanoate)

• Product Name: Methyl 4-(3-amino-1h-pyrazol-1-yl)butanoate
• CAS No: 351411-86-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5946582
• PubChem ID: 59099704
• Update Time: 2023-11-23

Methyl 4-(3-amino-1h-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1107989
• 1H-Pyrazole-1-butanoic acid, 3-amino-, methyl ester
• Methyl 4-(3-amino-1h-pyrazol-1-yl)butanoate
• 351411-86-4
• CS-0347451
• PBUKPHOMFLEWDK-UHFFFAOYSA-N

• Inchi： 1S/C8H13N3O2/c1-13-8(12)3-2-5-11-6-4-7(9)10-11/h4,6H,2-3,5H2,1H3,(H2,9,10)
• InChI Key： PBUKPHOMFLEWDK-UHFFFAOYSA-N
• SMILES： O(C)C(CCCN1C=CC(N)=N1)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters